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Compound of Interest
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CAS No.: 43193-60-8
Cat. No.: B1587665
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Executive Summary

Pyrazine-2,3,5,6-tetracarboxylic acid (PTCA), also known as Hapztc, is a high-symmetry,
nitrogen-rich heterocyclic building block.[1] Unlike its mono- and di-substituted analogs (e.g.,
the tuberculosis drug Pyrazinamide), PTCA is rarely used as a free API. Instead, it serves as a
privileged scaffold in materials science and coordination chemistry. Its four carboxyl groups and
two endocyclic nitrogen atoms provide up to 10 potential coordination sites, making it a premier
ligand for Metal-Organic Frameworks (MOFs), luminescent sensors, and high-performance
polyimide resins.

Physicochemical Profile
Core Structure & Properties

The pyrazine core is electron-deficient due to the two electronegative nitrogen atoms at the
1,4-positions. The addition of four electron-withdrawing carboxyl groups further decreases the
electron density of the ring, making the system highly acidic and resistant to oxidative
degradation, though susceptible to decarboxylation under extreme thermal stress.
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Property Value /| Description
IUPAC Name Pyrazine-2,3,5,6-tetracarboxylic acid
Formula CsHaN20s
Molar Mass 256.12 g/mol
Appearance White to off-white crystalline powder
B Soluble in water (pH dependent), DMSO, DMF;
Solubility )
Insoluble in non-polar solvents.[1][2]
Polyprotic acid. pKaix = 1.9, pKaz = 2.8
Acidity (pKa) (Estimated). Stronger acid than benzoic acid

due to N-heterocycle electron withdrawal.

Thermal Stability

Decomposes > 205-210°C (Decarboxylation to

lower acids).

Coordination Modes

PTCA is a versatile multidentate ligand. It can bridge multiple metal centers to form 1D chains,

2D sheets, or 3D porous networks.

o Chelating Mode: N,O-chelation (utilizing a ring nitrogen and an adjacent carboxylate

oxygen).

» Bridging Mode: Bis-bridging or tetrakis-bridging via carboxylate groups.

© 2026 BenchChem. All rights reserved.

2/9 Tech Support


https://www.researchgate.net/publication/286472525_Syntheses_Structures_and_Fluorescent_Properties_of_Three_ds-Block_Metal_Complexes_with_Pyrazine-2356-tetracarboxylic_Acid_and_44_'-Bipyridine
https://patents.google.com/patent/CN103664803A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587665?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

N,O-Chelation Metal Center A
(5-membered ring) (e_g_, Zn, CU)

PTCA Ligand Carboxylate Bridging
(H4pztc) Syn-Anti / Syn-Syn)

i
|
I
|
Metal Center B SRR 3D MOFs
(e.g., Ln, Cd) 'l (e.g., Zn-PTCA Porous Networks)
|
I

!

:

|

,,,,,, »| 1D Polymeric Chains !
(e.g., Ca-PTCA) i
1

:

!

I

I

!

I

I

Click to download full resolution via product page

Caption: PTCA acts as a molecular connector, utilizing both N-donors and O-donors to
assemble complex metal-organic architectures.

Synthesis & Production
Primary Route: Oxidation of Tetramethylpyrazine

The industrial and laboratory standard for synthesizing PTCA involves the exhaustive oxidation
of 2,3,5,6-tetramethylpyrazine (TMP). TMP is commercially available (often produced via
condensation of 2,3-butanedione with ammonia).

Reaction Pathway:
e Substrate: 2,3,5,6-Tetramethylpyrazine.

e Oxidant: Potassium Permanganate (KMnOa) is the classical choice, though green catalytic
oxidations (Oz/Co-Mn catalysts) are emerging.

» Conditions: Reflux in aqueous alkali, followed by acidification.
Step-by-Step Protocol (KMnO4 Method):

o Dissolution: Dissolve 2,3,5,6-tetramethylpyrazine (10 mmol) in water (50 mL).
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e Oxidation: Slowly add KMnOa (120 mmol, excess) while heating to reflux (90-100°C). The
reaction is exothermic; control addition to maintain reflux.

o Workup: Continue refluxing until the purple permanganate color persists (approx. 4—6 hours).

« Filtration: Filter hot to remove the MnO: precipitate (byproduct). Wash the cake with hot
water.

 Acidification: Concentrate the filtrate and acidify with conc. HCl to pH < 1.

o Crystallization: Cool to 4°C overnight. PTCA precipitates as white crystals. Recrystallize from
water.

Key Intermediate: Pyrazinetetracarboxylic Dianhydride
(PTDA)

For polymer applications, the acid is dehydrated to the dianhydride.
e Reagent: Acetic anhydride or Thionyl chloride.
e Product: PTDA is moisture-sensitive and serves as the monomer for polyimide synthesis.

Applications in Materials Science
Metal-Organic Frameworks (MOFs)

PTCA-based MOFs are chemically robust due to the strong chelate effect.

o Gas Storage: Copper(ll)-PTCA frameworks exhibit permanent porosity for Hz and CO2
storage.

e Luminescent Sensors: Zn(Il) and Cd(ll) complexes of PTCA display strong ligand-to-metal
charge transfer (LMCT) fluorescence. These are used to detect nitro-aromatic explosives
(e.g., TNT, DNT) via fluorescence quenching mechanisms.

o Lanthanide MOFs: Doping PTCA frameworks with Eu3* or Th3+ creates materials with
tunable emission colors for LEDs and thermometry.
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High-Performance Polyimides

PTCA dianhydride (PTDA) is polymerized with aromatic diamines to form polyimides.

o Properties: High glass transition temperature (Tg > 300°C), low dielectric constant, and high
optical transparency (if fluorinated diamines are used).

o Use Case: "Black Polyimides" for aerospace and microelectronics, where thermal stability
and light absorption are critical.

Energetic Materials

Salts of PTCA with high-nitrogen cations (e.g., ammonium, hydrazinium, 1,2,4-triazolium) are
investigated as "green" energetic materials.

e Mechanism: The high nitrogen content of the pyrazine ring + the cation leads to a large heat
of formation.

e Advantage: Clean decomposition products (N2, CO2, H20) compared to traditional lead-
based explosives.

Biological & Pharmaceutical Potential[3]
While PTCA itself is not a drug, it is a bioactive scaffold.

» Antimicrobial Activity: Silver(l) coordination polymers of PTCA show slow-release
antibacterial activity against E. coli and S. aureus.

e Drug Delivery: Porous Zn-PTCA MOFs have been explored as carriers for loading anticancer
drugs (e.g., 5-Fluorouracil), utilizing the pore size to control release rates.

Table 1: Comparative Analysis of Pyrazine Carboxylates

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587665?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Primary

Derivative Structure L Key Property
Application
) ) ) Tuberculosis Drug Prodrug (converted to
Pyrazinamide Mono-amide o o _
(First-line) acid in bacteria)
] ] ) ) Bioactive metabolite
Pyrazine-2-COOH Mono-acid Metabolite / Ligand ) )
of Pyrazinamide
) ) MOF Linker / Polymer  Max coordination sites
PTCA (Tetra-acid) Tetra-acid ]
Monomer (10), High symmetry
) ) ) ) o ] High reactivity with
PTDA (Dianhydride) Dianhydride Polyimide Synthesis

diamines

Experimental Workflow: Synthesis of a Fluorescent
Zn-PTCA MOF

This protocol produces a 2D coordination polymer suitable for fluorescence sensing

experiments.

Reagents:

Pyrazine-2,3,5,6-tetracarboxylic acid (Hapztc): 0.1 mmol

Zn(NO3)2[3][4] - 6H20: 0.2 mmol

4,4'-Bipyridine (bpy): 0.1 mmol (Auxiliary ligand)

Solvent: H20 (10 mL)
Procedure:

e Mixing: Combine Hapztc, Zn(NOs)2, and bpy in a 20 mL Teflon-lined stainless steel
autoclave.

e Solvothermal Synthesis: Seal and heat at 140°C for 72 hours.
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e Cooling: Allow the vessel to cool to room temperature over 24 hours (slow cooling promotes
crystal growth).

« |solation: Filter the colorless block crystals, wash with distilled water and ethanol.
e Characterization:
o PXRD: Confirm crystallinity.

o Fluorescence: Excite at 320 nm; expect emission peak ~420-460 nm (blue fluorescence).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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